
Proper Disposal of C646: A Comprehensive
Guide for Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C646

Cat. No.: B1668185 Get Quote

For researchers, scientists, and drug development professionals utilizing the histone

acetyltransferase (HAT) inhibitor C646, adherence to proper disposal protocols is paramount

for ensuring laboratory safety and environmental protection. This guide provides essential,

step-by-step logistical and safety information for the correct management and disposal of C646
waste.

C646 (CAS 328968-36-1) is a potent laboratory chemical that requires careful handling

throughout its lifecycle, including disposal. Safety Data Sheets (SDS) for C646 consistently

identify it as a hazardous substance with multiple risk factors.

Summary of C646 Chemical and Hazard Data
For quick reference, the key identifiers and hazard information for C646 are summarized below.
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Property Value

CAS Number 328968-36-1

Molecular Formula C₂₄H₁₉N₃O₆

Molecular Weight 445.42 g/mol

Primary Hazards

- Harmful if swallowed (Acute oral toxicity)[1]-

Causes skin irritation[1]- Causes serious eye

irritation[1]- May cause respiratory irritation[1]-

Very toxic to aquatic life with long-lasting

effects[2]

Incompatibilities
Strong acids/alkalis, strong oxidizing/reducing

agents[3]

Decomposition
Under fire conditions, may decompose and emit

toxic fumes[3]

Experimental Protocols Referenced
The disposal procedures outlined below are based on established best practices for managing

hazardous laboratory chemical waste and information derived from Safety Data Sheets for

C646. These are general guidelines and must be adapted to comply with all applicable local,

state, and federal regulations.

Procedural Guide: Step-by-Step Disposal of C646
Waste
This section details the necessary procedures for safely handling and disposing of C646 waste,

from the point of generation to final removal from the laboratory.

Step 1: Immediate Waste Segregation and Collection
Proper disposal begins at the point of waste generation. All materials contaminated with C646
must be treated as hazardous waste.

Identify Waste Streams: Categorize C646 waste into the following streams:
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Solid Waste: Contaminated personal protective equipment (PPE) such as gloves and lab

coats, plasticware (e.g., pipette tips, tubes), and absorbent materials (e.g., vermiculite,

sand) used for spill cleanup.

Liquid Waste: Unused or expired C646 solutions, and solvent rinsates from cleaning

contaminated glassware. Note the solvent used (e.g., DMSO, ethanol).

Sharps Waste: Contaminated needles, syringes, or glass slides.

Empty Containers: Original C646 containers.

Use Designated Waste Containers:

Collect solid and liquid waste in separate, dedicated, and clearly labeled hazardous waste

containers.

Containers must be made of a material compatible with the waste (e.g., polyethylene for

many solvents).

Ensure containers have secure, leak-proof lids and are kept closed except when adding

waste.

Place contaminated sharps directly into a designated, puncture-resistant sharps container.

Step 2: Waste Labeling and Storage
Accurate labeling and safe storage are critical for regulatory compliance and preventing

accidental exposure or incompatible mixing.

Labeling:

Affix a hazardous waste label to each container as soon as the first piece of waste is

added.

The label must include:

The words "Hazardous Waste."
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The full chemical name: "C646" and the full names of any solvents or other chemicals in

the mixture.

The approximate concentration or percentage of each component.

The specific hazard warnings (e.g., "Toxic," "Irritant," "Environmental Hazard").

The date the waste was first added to the container.

Storage:

Store C646 waste in a designated Satellite Accumulation Area (SAA) within the laboratory.

The SAA must be under the control of laboratory personnel and near the point of

generation.

Crucially, segregate C646 waste from incompatible materials. Do not store C646 waste

containers alongside strong acids, bases, or strong oxidizing/reducing agents to prevent

dangerous chemical reactions.[3]

Utilize secondary containment (e.g., a chemical-resistant tray) to capture any potential

leaks or spills.

Step 3: Disposal of Empty Containers
The original C646 container, even when "empty," must be disposed of as hazardous waste

unless properly decontaminated.

Triple Rinsing: To decontaminate an empty container, triple rinse it with a suitable solvent

(one that can dissolve C646, such as DMSO or ethanol).

Collect Rinsate: The solvent rinsate from this process is now considered hazardous liquid

waste and must be collected in the appropriate liquid waste container.

Deface Label: After triple rinsing and air-drying, completely deface or remove the original

manufacturer's label.
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Final Disposal: The decontaminated container can now typically be disposed of in the regular

laboratory glass or solid waste stream, in accordance with institutional policy.

Step 4: Arranging for Final Disposal
C646 waste must not be disposed of down the drain or in the regular trash.[2] Final disposal

must be handled by trained professionals.

Contact Environmental Health & Safety (EHS): When waste containers are full or have been

in storage for the maximum allowable time per institutional guidelines, contact your

institution's EHS department to schedule a waste pickup.

Provide Documentation: Have all necessary documentation, including the contents of the

waste containers, ready for the EHS personnel.

Final Disposal Method: The primary recommended method for the final disposal of C646 is

incineration.[4] This should be performed in a licensed hazardous waste incinerator equipped

with an afterburner and scrubber to handle potentially toxic fumes emitted during

decomposition.[3][4]

Mandatory Visualizations
To aid in understanding the procedural flow, the following diagrams illustrate the key decision-

making and operational pathways for C646 disposal.
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Caption: Workflow for proper C646 hazardous waste disposal.
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Caption: Decision pathway for disposing of empty C646 containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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